2-Amino-4-fluoropyridine

• IUPAC Name: 4-fluoropyridin-2-amine
• InChI: InChI=1S/C5H5FN2/c6-4-1-2-8-5(7)3-4/h1-3H,(H2,7,8)
• InChI Key: WCCFLOQQACDOAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1F)N
• Molecular Formula: C5H5FN2
• DSSTOX Substance ID: DTXSID20592836
• Molecular Weight: 112.10 g/mol
• CAS No.: 944401-77-8

Description

2-Amino-4-fluoropyridine is a useful research compound. Its molecular formula is C5H5FN2 and its molecular weight is 112.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Applications

• Novel Synthesis Methods : 2-Amino-4-fluoropyridine has been utilized in various novel synthesis pathways. For instance, a new method using 2-fluoroallylic alcohols led to 4-fluoropyridines with potential aryl and alkyl substituents (Wittmann et al., 2006). Another study explored an efficient synthesis method of 2-Amino-5-fluoropyridine via diazotization and thermolysis, demonstrating the chemical versatility of similar compounds (Huang Gang, 2006).

Medical and Biological Applications

• Positron Emission Tomography (PET) Imaging : A significant application of this compound derivatives is in PET imaging. For example, 3-[18 F]fluoro-4-aminopyridine, a derivative, is being investigated for PET imaging of demyelination in multiple sclerosis, showcasing its potential in medical diagnostics (Basuli et al., 2018).

Material Science and Coordination Chemistry

• Magnetic Properties in Coordination Complexes : Research involving this compound has also delved into the field of coordination chemistry. Studies have explored its role in the formation of coordination complexes with copper halides, which have distinct magnetic properties (Krasinski et al., 2017).

Organic Chemistry and Catalysis

• Catalyst-Free Amination Reactions : In organic chemistry, this compound derivatives have been synthesized via catalyst-free amination, reflecting their potential in more sustainable and efficient chemical processes (Abel et al., 2015).

Safety and Hazards

2-Amino-4-fluoropyridine is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapours/spray, and to wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

2-Amino-4-fluoropyridine is widely applied to the synthesis of medicines, pesticides, and fine chemicals. It is used as a novel medical intermediate, and is an important intermediate of a plurality of inhibitors such as tyrosine kinase inhibitors, PI3K inhibitors, aldosterone synthase inhibitors, and more. Therefore, it is expected to continue to play a significant role in the synthesis of these and potentially new compounds in the future.

Mechanism of Action

Target of Action

It is identified for use in laboratory chemicals and synthesis of substances

Mode of Action

It is a fluorinated pyridine, and fluoropyridines are known for their interesting and unusual physical, chemical, and biological properties due to the presence of strong electron-withdrawing substituents in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . More research is required to understand the specific interactions of 2-Amino-4-fluoropyridine with its targets.

Biochemical Pathways

It is used as a biochemical reagent, which suggests it may be involved in various biochemical reactions and pathways

Result of Action

As a biochemical reagent, it likely interacts with various biological materials or organic compounds in life science-related research . More research is needed to understand the specific molecular and cellular effects of this compound.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. It is known that the compound should be stored in a well-ventilated place and kept in a tightly closed container .

Biochemical Analysis

Biochemical Properties

2-Amino-4-fluoropyridine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is used in the synthesis of fluorinated pyridines, which are known for their unique physical, chemical, and biological properties . The compound’s interactions with enzymes and proteins often involve binding to active sites, influencing the catalytic activity of these biomolecules.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. The compound’s effects on cellular processes can lead to changes in cell behavior, including alterations in growth, differentiation, and apoptosis .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression. The compound’s fluorine atom plays a crucial role in its binding affinity and specificity, allowing it to interact with specific targets within the cell .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific storage conditions, but its activity may decrease over time due to degradation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while higher doses can lead to toxic or adverse effects. Studies have observed threshold effects, where a certain dosage level is required to elicit a significant biological response .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound’s role in these pathways can affect the overall metabolic balance within the cell .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments .

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles, affecting its activity and function within the cell .

Synthesis routes and methods

Procedure details

2-chloro-4-fluoropyridine (1.5 g, 11.40 mmol), tert-butyl carbamate (1.403 g, 11.97 mmol), CESIUM CARBONATE (7.43 g, 22.81 mmol) ,TRIS(DIBENZYLIDENEACETONE)DIPALLADIUM (0.418 g, 0.46 mmol) and 9,9-DIMETHYL-4,5-BIS(DIPHENYLPHOSPHINO)XANTHENE (0.528 g, 0.91 mmol) were suspended in 1,4-dioxane (28 ml) ,degased with argon and heated to 90 °C for 4 hours. After cooling the reaction was quenched with water and extracted with ethyl acetate ( x 2 ). The combined organic phases were washed with water , a saturated aqueous solution of brine , dried over magnesium sulfate , concentrated then purified by preparative HPLC using a Waters X-Bridge reverse-phase column (C-18, 5 microns silica, 19 mm diameter, 100 mm length, flow rate of 40 ml / minute) and decreasingly polar mixtures of water (containing 0.2% ammonium carbonate) and acetonitrile as eluent. The product was diluted in DCM (5 mL) and was added TFA (1.00 mL). After 15 minutes, the volatiles were evaporated. The residue was treated with aq NH3 30% and reevaporated.

Customer Q & A

Q1: How does the 2-amino-4-fluoropyridine C-nucleoside interact with its target, and what are the downstream effects?

A1: The research demonstrates that the this compound C-nucleoside (dFP), when incorporated into an oligodeoxynucleotide, can react with a cysteine residue within the active site of DNA cytosine-5-methyltransferase (DNMT). [] This interaction highlights the potential of dFP as a tool for DNA-protein crosslinking. While the specific downstream effects aren't explored in the provided research, such crosslinking could have various implications, including: